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Abstract

1,4-Butane sultone (1,2-oxathiane-2,2-dioxide) is a versatile cyclic ester of 4-
hydroxybutanesulfonic acid. It serves as a key intermediate in organic synthesis, particularly as
a sulfo-alkylating agent. Its physical properties are fundamental to its application in various
fields, including the synthesis of surfactants, dyes, and pharmaceutical excipients like
sulfobutyl ether B-cyclodextrin. This guide provides an in-depth overview of the core physical
properties of 1,4-butane sultone, including its melting point, boiling point, and solubility,
supported by detailed experimental protocols and logical process diagrams.

Core Physical Properties

The physical state of 1,4-butane sultone is a colorless to yellowish, odorless, and viscous
liquid at room temperature.[1][2] Below its melting point, it crystallizes into large plates.

Quantitative Data Summary

The key physical properties of 1,4-butane sultone are summarized in the tables below for
quick reference.
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Table 1: Melting and Boiling Points of 1,4-Butane Sultone

Property Value Conditions
Melting Point 12-15°C Standard Pressure
12.5-15.0 °C Standard Pressure

13°C Standard Pressure

Boiling Point >165 °C 25 mmHg

153 °C 19 hPa (14.25 mmHg)

134-136 °C 0.53 kPa (4 mmHg)

Table 2: Solubility of 1,4-Butane Sultone

Solvent Solubility Notes

Reacts in boiling water to form
Water 54 g/L (decomposes) 4-hydroxybutanesulfonic acid.

[1]3]

An upper consolute

temperature of 119 °C (at 56%
Moderately soluble )

by weight of sultone) has been

reported.[4]

) o Dissolves in many common
Organic Solvents Soluble/Miscible ]
organic solvents.[1][5]

Experimental Protocols

The following sections detail standardized methodologies for the determination of the key
physical properties of 1,4-butane sultone.

Determination of Melting Point
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The melting point of 1,4-butane sultone, which is near room temperature, can be accurately
determined using a capillary melting point apparatus.

Methodology:

o Sample Preparation: A small amount of solidified 1,4-butane sultone is finely powdered. A
capillary tube, sealed at one end, is filled with the powder to a height of 2-3 mm by tapping
the sealed end on a hard surface.

o Apparatus Setup: The filled capillary tube is placed in the heating block of a melting point
apparatus. A calibrated thermometer is positioned to ensure the bulb is level with the sample.

» Heating and Observation: The sample is heated at a slow, controlled rate (approximately 1-2
°C per minute) as the temperature approaches the expected melting point.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the last solid crystal melts is recorded as the
completion of melting. The melting range is reported. For a pure substance, this range
should be narrow.

Determination of Boiling Point

Due to its high boiling point, the determination is typically performed under reduced pressure to
prevent decomposition.

Methodology:

o Apparatus Setup: A distillation flask containing a small volume of 1,4-butane sultone and a
few boiling chips is assembled for vacuum distillation. A calibrated thermometer is placed
such that the top of the bulb is level with the side arm of the distillation flask.

e Vacuum Application: The system is connected to a vacuum pump, and the pressure is
lowered to the desired level (e.g., 25 mmHg).

e Heating: The flask is gently heated in a heating mantle.

o Data Recording: The temperature is recorded when the liquid is boiling, and a steady stream
of condensate is observed on the thermometer bulb. This temperature is the boiling point at
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the recorded pressure.

Determination of Aqueous Solubility

The "cloud-point" technique is suitable for determining the mutual solubility of 1,4-butane
sultone and water.[4]

Methodology:

Sample Preparation: A series of sealed tubes containing known weight percentages of 1,4-
butane sultone and water are prepared.

e Heating and Observation: Each tube is slowly heated in a temperature-controlled bath with
agitation. The temperature at which the mixture becomes a single clear phase (the cloud
point disappears) is recorded.

e Cooling and Observation: The tubes are then allowed to cool slowly, and the temperature at
which turbidity reappears is recorded.

o Data Analysis: The temperatures are plotted against the composition to generate a mutual
solubility curve.

Logical Relationships and Synthesis Pathways

1,4-Butane sultone is a key reactant in various chemical syntheses. The following diagrams
illustrate its role in two significant applications.

Synthesis of Sulfobutyl Ether B-Cyclodextrin (SBE-B-CD)

1,4-Butane sultone is used to sulfobutylate B-cyclodextrin, a process that significantly
enhances its water solubility, making it a valuable excipient in drug formulations.[6]
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Caption: Synthesis of SBE--CD via activation and subsequent sulfobutylation of (3-
cyclodextrin.

Synthesis of a Self-Dopable Conjugated Polybetaine

1,4-Butane sultone reacts with 2-ethynylpyridine in a polymerization reaction to form poly[2-
ethynyl-N-(4-sulfobutyl)pyridinium betaine] (PESPB), a self-dopable conjugated polymer,
without the need for an additional initiator or catalyst.[1]
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Caption: Synthesis of PESPB through the activated polymerization of 2-ethynylpyridine and
1,4-butane sultone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 1,4-butane sultone (melting point,
boiling point, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142793#physical-properties-of-1-4-butane-sultone-
melting-point-boiling-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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